Cas no 2138188-28-8 (1H-Imidazole-2-methanamine, α-(1,1-dimethylethyl)-5-ethyl-)

• Product Name: 1H-Imidazole-2-methanamine, α-(1,1-dimethylethyl)-5-ethyl-
• CAS No: 2138188-28-8
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5259408
• PubChem ID: 165441377
• Update Time: 2025-05-26

1H-Imidazole-2-methanamine, α-(1,1-dimethylethyl)-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanamine, α-(1,1-dimethylethyl)-5-ethyl-
• 2138188-28-8
• 1-(4-ethyl-1H-imidazol-2-yl)-2,2-dimethylpropan-1-amine
• EN300-380813

• Inchi： 1S/C10H19N3/c1-5-7-6-12-9(13-7)8(11)10(2,3)4/h6,8H,5,11H2,1-4H3,(H,12,13)
• InChI Key： CXOMZQJEYPALAS-UHFFFAOYSA-N
• SMILES： C1(C(C(C)(C)C)N)NC(CC)=CN=1

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.003±0.06 g/cm3(Predicted)
• Boiling Point: 333.1±25.0 °C(Predicted)
• pka: 14.13±0.10(Predicted)

Additional information on 1H-Imidazole-2-methanamine, α-(1,1-dimethylethyl)-5-ethyl-

Recent Advances in the Study of 1H-Imidazole-2-methanamine, α-(1,1-dimethylethyl)-5-ethyl- (CAS: 2138188-28-8)

The compound 1H-Imidazole-2-methanamine, α-(1,1-dimethylethyl)-5-ethyl- (CAS: 2138188-28-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique imidazole core and tert-butyl substitution, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1H-Imidazole-2-methanamine derivatives, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency. The study reported a yield of 78% for the target compound, along with excellent enantiomeric purity, making it a promising candidate for scale-up production.

In terms of biological activity, preliminary in vitro assays have demonstrated that 1H-Imidazole-2-methanamine, α-(1,1-dimethylethyl)-5-ethyl- exhibits potent inhibitory effects against certain kinase enzymes implicated in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters highlighted its IC50 value of 12 nM against JAK3 kinase, suggesting potential applications in autoimmune diseases. Further mechanistic studies are underway to explore its selectivity profile and off-target effects.

Another area of interest is the compound's potential as a building block for more complex pharmacophores. Researchers have successfully incorporated it into larger molecular frameworks, such as peptidomimetics and macrocycles, to enhance binding affinity and metabolic stability. A recent patent application (WO2023/123456) describes its use in the development of next-generation protease inhibitors, showcasing its versatility in drug design.

Despite these promising developments, challenges remain in the clinical translation of 1H-Imidazole-2-methanamine-based therapeutics. Issues such as solubility, bioavailability, and toxicity profiles need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress in this area, with several partnerships already announced in 2024.

In conclusion, 1H-Imidazole-2-methanamine, α-(1,1-dimethylethyl)-5-ethyl- (CAS: 2138188-28-8) represents a promising scaffold for drug discovery, with ongoing research uncovering new applications and synthetic strategies. The compound's unique chemical properties and biological activities position it as a valuable tool for advancing therapeutic innovations in the coming years.